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Compound of Interest

Compound Name: SKM 4-45-1

Cat. No.: B10767479 Get Quote

Ensuring the safe and environmentally responsible disposal of laboratory reagents is a critical

component of research integrity and regulatory compliance. This document provides essential

guidance on the proper disposal of SKM 4-45-1, a labeled analog of arachidonoyl

ethanolamide used in research.[1] Adherence to these procedures is vital for the safety of

laboratory personnel and the protection of our environment.

Immediate Safety and Logistical Information
The primary directive for the disposal of SKM 4-45-1 is to utilize an approved waste disposal

plant.[2] This ensures that the chemical is managed by professionals equipped to handle and

neutralize hazardous materials in accordance with federal, state, and local regulations.[2][3][4]

Laboratory personnel should never dispose of SKM 4-45-1 or its containers in regular trash or

down the drain.[5][6]

Key Chemical Identifiers for SKM 4-45-1:

Identifier Value

CAS Number 290374-09-3

Molecular Formula C₄₇H₅₂N₂O₁₀

Molecular Weight 804.92

Classification Dangerous Good for transport

Data sourced from Santa Cruz Biotechnology product information.[1]
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Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe handling and disposal of SKM
4-45-1 waste. This procedure is based on general laboratory chemical waste management

guidelines and should be adapted to comply with your institution's specific Environmental

Health and Safety (EHS) policies.[2][3][4][7]

1. Waste Minimization: Before beginning any experiment, plan to minimize the generation of

waste.[2]

Order only the quantity of SKM 4-45-1 required for your research.[2]

Keep a precise inventory of the chemical to avoid ordering unnecessary duplicates.[2]

If possible, share surplus material with other authorized labs within your institution.[2]

2. Personal Protective Equipment (PPE): Always wear appropriate PPE when handling SKM 4-
45-1 and its waste. This includes:

Safety glasses or goggles

A lab coat

Chemical-resistant gloves

3. Waste Collection and Segregation:

Container Selection: Collect SKM 4-45-1 waste in a dedicated, leak-proof container that is

compatible with the chemical.[6][8] The original container is often the best choice for waste

accumulation.[8] If using a different container, plastic is often preferred over glass to

minimize the risk of breakage.[2][7]

Segregation: Do not mix SKM 4-45-1 waste with other chemical waste streams unless

explicitly permitted by your institution's EHS guidelines.[3][6][7] Incompatible wastes can

react dangerously.[3] For instance, never mix flammable materials with oxidizers.[9]

4. Labeling of Waste Containers: Properly label the waste container as soon as the first drop of

waste is added.[3][8] The label, often a specific tag provided by your EHS department, must
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include:[5]

The full chemical name: "SKM 4-45-1 waste"

The concentration and quantity of the waste.

The date waste accumulation began.[5]

The name of the principal investigator and the laboratory location (building and room

number).[5]

Any associated hazards (e.g., "Caution: Research Chemical, Handle with Care").

5. Storage of Chemical Waste:

Store the sealed waste container in a designated and properly labeled satellite accumulation

area within the laboratory where the waste is generated.[2][4]

Ensure the storage area has secondary containment to control any potential spills.[6][8]

Keep the waste container securely closed at all times, except when adding waste.[2][6][8]

6. Arranging for Disposal:

Once the waste container is full or you have finished the experiments generating this waste

stream, contact your institution's EHS office to schedule a pickup.[2]

Follow your institution's specific procedures for requesting a hazardous waste collection.

This may involve submitting an online form or a paper request.[4][5]

7. Disposal of Empty Containers:

An empty container that held SKM 4-45-1 must also be disposed of as hazardous waste.

The common practice for "empty" containers is to triple-rinse them with a suitable solvent.[8]

[10] The rinsate must be collected and disposed of as hazardous waste.[6][10]
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After triple-rinsing, deface or remove the original label before disposing of the container as

regular laboratory glass or plastic waste, as per your institution's guidelines.[6][8]

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of SKM 4-45-1.
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SKM 4-45-1 Disposal Workflow
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Caption: Workflow for the safe disposal of SKM 4-45-1.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of

SKM 4-45-1, upholding the highest standards of laboratory safety and environmental

stewardship. Always consult your institution's specific guidelines and the material's Safety Data

Sheet (SDS) as the primary sources of information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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